Cas no 1796966-80-7 (3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea)

3-4-(Dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea is a structurally complex pyrimidine-based urea derivative with potential applications in medicinal chemistry and drug discovery. Its unique scaffold combines a dimethylamino-substituted pyrimidine core with a pyrrolidine moiety and a 2-methoxyphenylurea group, offering distinct electronic and steric properties. This compound may serve as a key intermediate or pharmacophore in the development of kinase inhibitors or other targeted therapeutics due to its ability to modulate protein-ligand interactions. The presence of multiple functional groups allows for further derivatization, enhancing its utility in structure-activity relationship studies. Its well-defined synthetic route ensures reproducibility for research applications.
3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea structure
1796966-80-7 structure
Product Name:3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea
CAS No:1796966-80-7
MF:C18H24N6O2
MW:356.422163009644
CID:5797597
PubChem ID:71807699
Update Time:2025-06-28

3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea
    • 3-[4-(DIMETHYLAMINO)-2-(PYRROLIDIN-1-YL)PYRIMIDIN-5-YL]-1-(2-METHOXYPHENYL)UREA
    • AKOS024561803
    • 1-[4-(dimethylamino)-2-pyrrolidin-1-ylpyrimidin-5-yl]-3-(2-methoxyphenyl)urea
    • 1-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-(2-methoxyphenyl)urea
    • 1796966-80-7
    • F6438-2546
    • Inchi: 1S/C18H24N6O2/c1-23(2)16-14(12-19-17(22-16)24-10-6-7-11-24)21-18(25)20-13-8-4-5-9-15(13)26-3/h4-5,8-9,12H,6-7,10-11H2,1-3H3,(H2,20,21,25)
    • InChI Key: DLPSBEOHARNKFE-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1OC)NC1C=NC(=NC=1N(C)C)N1CCCC1

Computed Properties

  • Exact Mass: 356.19607403g/mol
  • Monoisotopic Mass: 356.19607403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 82.6Ų

3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea Pricemore >>

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Additional information on 3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea

3-4-(Dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea: A Comprehensive Overview

The compound with CAS No. 1796966-80-7, known as 3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a urea functional group, and substituents such as dimethylamino and pyrrolidine groups. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The pyrimidine ring system is a well-known scaffold in medicinal chemistry, often associated with antiviral and anticancer agents. The dimethylamino group enhances the molecule's ability to interact with biological targets, while the pyrrolidine ring contributes to its stability and bioavailability. These features make the compound an attractive lead for researchers exploring novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials science. The urea functional group is known for its ability to form hydrogen bonds, which can be exploited in the design of self-healing materials or high-performance polymers. Recent research has demonstrated that incorporating this compound into polymer matrices can significantly improve their mechanical properties and thermal stability.

The synthesis of 3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic substitution or coupling reactions. The use of advanced catalysts and reaction conditions has enabled researchers to achieve high yields and excellent purity levels.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Initial studies suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 3-4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2-methoxyphenyl)urea represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within medicinal chemistry and materials science.

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